Cas no 32549-33-0 (2,4-Imidazolidinedione,1-(4-chlorophenyl)-)

• Product Name: 2,4-Imidazolidinedione,1-(4-chlorophenyl)-
• CAS No: 32549-33-0
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 293700
• PubChem ID: 775021
• Update Time: 2025-11-02

2,4-Imidazolidinedione,1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)imidazolidine-2,4-dione
• CS-0250305
• 1-(4-CHLORO-PHENYL)-IMIDAZOLIDINE-2,4-DIONE
• DTXSID80354497
• 5491-46-3
• Z57473923
• 32549-33-0
• CCG-9500
• starbld0018375
• EU-0000260
• A1-30107
• CBMicro_022575
• SCHEMBL10813665
• Oprea1_000585
• EN300-5039215
• SR-01000390774
• SR-01000390774-1
• BIM-0022453.P001
• AKOS000295400

• Inchi： 1S/C9H7ClN2O2/c10-6-1-3-7(4-2-6)12-5-8(13)11-9(12)14/h1-4H,5H2,(H,11,13,14)
• InChI Key： MIUFTVKWLAFLSL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NC(C1)=O)=O

Computed Properties

• Exact Mass: 210.02
• Monoisotopic Mass: 210.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.453
• Refractive Index: 1.611

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 2,4-Imidazolidinedione,1-(4-chlorophenyl)-

Comprehensive Overview of 2,4-Imidazolidinedione,1-(4-chlorophenyl)- (CAS No. 32549-33-0)

2,4-Imidazolidinedione,1-(4-chlorophenyl)-, with the CAS number 32549-33-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazolidinedione family, which is known for its diverse biological activities. The presence of a 4-chlorophenyl group enhances its potential applications, making it a subject of interest for researchers and industries alike.

The molecular structure of 2,4-Imidazolidinedione,1-(4-chlorophenyl)- features a five-membered ring with two carbonyl groups, which contributes to its reactivity and versatility. This structural motif is commonly found in compounds with antimicrobial and anti-inflammatory properties, aligning with current trends in drug discovery. Researchers are particularly interested in its potential as a building block for synthesizing novel therapeutic agents, especially in the context of emerging infectious diseases.

In recent years, the demand for imidazolidinedione derivatives has surged due to their role in developing sustainable agrochemicals. The 4-chlorophenyl moiety in CAS 32549-33-0 is often associated with enhanced pesticidal activity, making it a candidate for eco-friendly pest control solutions. This aligns with the growing global focus on green chemistry and reducing environmental impact, a topic frequently searched by professionals in the field.

The synthesis of 2,4-Imidazolidinedione,1-(4-chlorophenyl)- typically involves condensation reactions, which are well-documented in organic chemistry literature. Its physicochemical properties, such as solubility and stability, are critical for its application in formulations. These properties are often queried in academic and industrial databases, reflecting the compound's relevance in material science and pharmaceutical development.

Market trends indicate a steady increase in the procurement of CAS 32549-33-0, driven by its utility in high-value chemical intermediates. Suppliers and manufacturers are optimizing production processes to meet the demand, while ensuring compliance with regulatory standards. This compound's role in custom synthesis and contract research further underscores its importance in the chemical industry.

From a research perspective, 2,4-Imidazolidinedione,1-(4-chlorophenyl)- is frequently studied for its structure-activity relationships (SAR). Understanding how modifications to its core structure affect biological activity is a hot topic in medicinal chemistry. This aligns with frequent search queries about SAR studies and drug design, making the compound a focal point for academic and industrial research.

In conclusion, 2,4-Imidazolidinedione,1-(4-chlorophenyl)- (CAS No. 32549-33-0) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure and properties make it a valuable subject for ongoing research and development, particularly in the context of sustainable chemistry and innovative drug discovery. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and biology.